Cas no 647025-62-5 (4-Fluoro-3-Iodoaniline)

4-Fluoro-3-Iodoaniline is a halogenated aniline derivative featuring both fluorine and iodine substituents on the aromatic ring. This compound is valued for its versatility as a building block in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of fluorine enhances metabolic stability and lipophilicity, while the iodine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its well-defined structure and high purity make it suitable for precise modifications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage for research and industrial use.

4-Fluoro-3-Iodoaniline structure

Product Name:4-Fluoro-3-Iodoaniline

CAS No:647025-62-5

MF:C₆H₅FIN

MW:237.013477087021

MDL:MFCD18396914

CID:418098

PubChem ID:19856330

Update Time:2025-10-28

4-Fluoro-3-Iodoaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-fluoro-3-iodo-
- 4-fluoro-3-iodoaniline
- DTXSID40600649
- CS-0133306
- SCHEMBL1029460
- 3-iodo-4-fluoroaniline
- SB77265
- PS-11911
- 647025-62-5
- EN300-395667
- AKOS030582005
- MFCD18396914
- XAB02562
- ZMIKWUHTLFMITC-UHFFFAOYSA-N
- 4-Fluoro-3-Iodoaniline
- MDL： MFCD18396914
- Inchi： 1S/C6H5FIN/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
- InChI Key： ZMIKWUHTLFMITC-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(=C1)N)F

Computed Properties

Exact Mass: 236.94465
Monoisotopic Mass: 236.94507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

4-Fluoro-3-Iodoaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F632760-10mg	4-Fluoro-3-Iodoaniline	647025-62-5		10mg	$ 50.00	2022-06-04
TRC	F632760-50mg	4-Fluoro-3-Iodoaniline	647025-62-5		50mg	$ 115.00	2022-06-04
TRC	F632760-100mg	4-Fluoro-3-Iodoaniline	647025-62-5		100mg	$ 160.00	2022-06-04
Apollo Scientific	PC49605-250mg	4-Fluoro-3-iodoaniline	647025-62-5		250mg	£35.00	2025-02-21
Apollo Scientific	PC49605-1g	4-Fluoro-3-iodoaniline	647025-62-5		1g	£84.00	2025-02-21
Apollo Scientific	PC49605-5g	4-Fluoro-3-iodoaniline	647025-62-5		5g	£250.00	2025-02-21
abcr	AB256116-250 mg	4-Fluoro-3-iodoaniline; .	647025-62-5		250mg	€200.20	2023-05-20
abcr	AB256116-1 g	4-Fluoro-3-iodoaniline; .	647025-62-5		1g	€396.00	2023-05-20
abcr	AB256116-5 g	4-Fluoro-3-iodoaniline; .	647025-62-5		5g	€1108.00	2023-05-20
eNovation Chemicals LLC	Y1237075-1g	Benzenamine, 4-fluoro-3-iodo-	647025-62-5	98%	1g	$120	2024-06-06

4-Fluoro-3-Iodoaniline Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Additional information on 4-Fluoro-3-Iodoaniline

Comprehensive Overview of 4-Fluoro-3-Iodoaniline (CAS No. 647025-62-5): Properties, Applications, and Industry Insights

4-Fluoro-3-Iodoaniline (CAS No. 647025-62-5) is a halogenated aromatic amine with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and iodo substituents, exhibits unique electronic properties that make it a valuable intermediate in organic synthesis. Its molecular structure, C₆H₅FIN, combines the reactivity of aniline derivatives with the steric and electronic effects of halogen atoms, enabling diverse functionalization pathways.

In recent years, the demand for halogenated anilines like 4-Fluoro-3-Iodoaniline has surged due to their role in developing targeted therapeutics and crop protection agents. Researchers frequently search for "647025-62-5 synthesis" or "4-Fluoro-3-Iodoaniline suppliers," reflecting its industrial importance. The compound’s meta-substitution pattern enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating complex molecules for drug discovery.

From an environmental perspective, 4-Fluoro-3-Iodoaniline aligns with the growing focus on sustainable halogen chemistry. Innovations in catalytic fluorination and iodination methods have reduced waste generation during its production, addressing concerns about green chemistry. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, as even trace impurities can impact downstream applications in API manufacturing.

The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further elevate its appeal. Industry forums often discuss "647025-62-5 solubility" or "4-Fluoro-3-Iodoaniline safety data," underscoring the need for precise handling guidelines. While non-hazardous under standard protocols, proper storage in amber glass containers is recommended to prevent photodegradation of the iodo moiety.

Emerging trends highlight 4-Fluoro-3-Iodoaniline’s potential in PET radiopharmaceuticals, where its fluorine-18 analogs are explored for diagnostic imaging. This intersects with the rising interest in "precision medicine" and "theranostics," making CAS 647025-62-5 a compound to watch. Suppliers increasingly provide custom synthesis services to meet niche demands, from academic labs to large-scale fine chemical producers.

In summary, 4-Fluoro-3-Iodoaniline exemplifies how multifunctional intermediates drive innovation across industries. Its synergy with C-H activation methodologies and compatibility with flow chemistry setups position it as a cornerstone in modern synthetic strategies. As regulatory frameworks evolve, transparency in supply chain traceability for compounds like CAS 647025-62-5 will remain a critical discussion point.